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Compound of Interest

Compound Name:
N-(2-Hydroxyethyl)nicotinamide-

d4

Cat. No.: B15557638

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for N-(2-
Hydroxyethyl)nicotinamide-d4. It is important to note that detailed safety and toxicological

studies specifically for the deuterated form are not readily available in the public domain.

Therefore, this guide leverages data from its non-deuterated analogue, N-(2-

Hydroxyethyl)nicotinamide, as a primary reference. The toxicological properties of isotopically

labeled compounds are generally considered to be closely comparable to their non-labeled

counterparts.

Chemical and Physical Properties
This section summarizes the key chemical and physical identifiers for N-(2-
Hydroxyethyl)nicotinamide-d4 and its non-deuterated form.
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Property
N-(2-
Hydroxyethyl)nicotinamide
-d4

N-(2-
Hydroxyethyl)nicotinamide

Synonyms

3-(2-

Hydroxyethyl)carbamoylpyridin

e-d4, N-(2-Hydroxyethyl)-3-

pyridinecarboxamide-d4

Nicorandil EP Impurity B, 3-(2-

Hydroxyethyl)carbamoylpyridin

e, N-Nicotinoylethanolamine[1]

CAS Number 1397203-91-3 6265-73-2[2][3]

Molecular Formula C₈H₆D₄N₂O₂[4] C₈H₁₀N₂O₂[2][3]

Molecular Weight 170.2 g/mol [4] 166.18 g/mol [2][3]

Appearance -
White to off-white crystalline

solid[1]

Solubility - Soluble in water and alcohol[1]

Storage Temperature -
Room temperature, or 2-8°C

for long-term storage[2][3]

Hazard Identification and GHS Classification
The following hazard information is based on the non-deuterated compound, N-(2-

Hydroxyethyl)nicotinamide.
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Hazard Class &
Category

GHS Pictogram Signal Word Hazard Statement

Skin Irritation

(Category 2)
alt text Warning[2]

H315: Causes skin

irritation[2]

Serious Eye

Damage/Irritation

(Category 1/2A)

alt text

alt text

Danger/Warning

H318: Causes serious

eye damage[5] /

H319: Causes serious

eye irritation[2]

Specific target organ

toxicity — Single

exposure (Category

3), Respiratory tract

irritation

alt text Warning[2]
H335: May cause

respiratory irritation[2]

Toxicological Summary
No specific toxicological studies for N-(2-Hydroxyethyl)nicotinamide-d4 were identified. The

data below is for the parent compound, nicotinamide, which provides a general toxicological

profile for this class of molecules.
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Toxicity
Endpoint

Species Route Value Reference

Acute Oral

Toxicity (LD50)
Rodents Oral

3-7 g/kg body

weight
[US EPA[6]]

Acute Dermal

Toxicity (LD50)
Rabbits Dermal

>2000 mg/kg

body weight
[US EPA[6]]

Skin Irritation Rabbits Dermal
No indication of

irritation
[US EPA[6]]

Eye Irritation Rabbits Ocular Irritating [US EPA[6]]

Dermal

Sensitization
Guinea Pigs Dermal

No indication of

sensitization
[US EPA[6]]

Mutagenicity - -
Not mutagenic in

bacterial strains
[US EPA[6]]

Developmental

Toxicity (NOAEL)
Rat Oral

200 mg/kg

bw/day (for

nicotinic acid)

[US EPA[6]]

Experimental Protocols
Detailed experimental protocols for the safety assessment of N-(2-
Hydroxyethyl)nicotinamide-d4 are not publicly available. However, standard methodologies

from the Organisation for Economic Co-operation and Development (OECD) Guidelines for the

Testing of Chemicals would be employed for a comprehensive safety evaluation.

Example Protocol: Acute Oral Toxicity - Up-and-Down Procedure (OECD 425)

Objective: To determine the acute oral toxicity (LD50) of a substance.

Principle: A sequential dosing method where the outcome of one animal's response

determines the dose for the next animal. This method minimizes the number of animals

required.

Animal Model: Typically, a single sex of rodent (e.g., female rats) is used.
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Procedure:

Animals are fasted prior to dosing.

A single animal is dosed with the test substance at a starting dose level.

The animal is observed for signs of toxicity and mortality over a period of up to 14 days.

If the animal survives, the dose for the next animal is increased. If the animal dies, the

dose is decreased.

The dosing continues sequentially until stopping criteria are met.

Data Analysis: The LD50 is calculated using maximum likelihood methods based on the

pattern of survivals and mortalities.

Visualizations
Hazard Identification and Risk Assessment Workflow
This diagram illustrates a typical workflow for identifying and mitigating risks associated with

handling a chemical substance in a research setting.
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Start: New Chemical Introduction
(N-(2-Hydroxyethyl)nicotinamide-d4)

Hazard Identification
(Review SDS of Analogue)

Risk Characterization
(Irritant, Eye Damage Potential)

Exposure Assessment
(Inhalation, Dermal, Ocular)

Risk Mitigation Measures

Engineering Controls
(Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Emergency Procedures
(Spill, Exposure)

Safe Handling and Storage

End: Safe Use

Click to download full resolution via product page

Caption: Workflow for chemical hazard identification and risk mitigation.

Emergency Response for Eye Exposure
This diagram outlines the immediate steps to be taken in case of accidental eye contact with

the substance.
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Event: Eye Contact with
N-(2-Hydroxyethyl)nicotinamide-d4

Immediate Action:
Go to Emergency Eyewash Station

Flush Eyes with Water
(P305+P351+P338)

Continue Flushing for
 at least 15 minutes

Remove Contact Lenses,
if present and easy to do

Seek Immediate
Medical Attention

Provide SDS to
Medical Personnel

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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